Cas no 40614-27-5 (4,4-dimethyl-3,4-dihydro-2H-1-benzopyran)

4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Properties

Names and Identifiers

• 2H-1-Benzopyran,3,4-dihydro-4,4-dimethyl-
• 4,4-dimethyl-2,3-dihydrochromene
• 4,4-dimethylchroman
• 4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
• 4,4-dimethyl-3,4-dihydro-2H-chromene
• 4,4-dimethyl-3,4-dihydro-benzopyran
• 4,4-Dimethyl-chroman
• 4,4-dimethylchromane
• AC1L7UL5
• NSC245127
• SureCN2632863
• EN300-214403
• 40614-27-5
• DTXSID30311752
• NSC-245127
• AKOS033810317
• IZOJLZIGCQKKKH-UHFFFAOYSA-N
• Z1255441405
• SCHEMBL2632863
• +Expand

• MDL： MFCD17215721
• InChIKey： IZOJLZIGCQKKKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O/c1-11(2)7-8-12-10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
• SMILES： CC1(C)C2C=CC=CC=2OCC1

Computed Properties

• Exact Mass: 162.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.104
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 2.74670
• PSA: 9.23
• Refractive Index: 1.507
• Boiling Point: 231.9°C at 760 mmHg
• Flash Point: 87.1°C
• Density: 0.978